Cas no 143745-68-0 (2-methyl-1-(2-methylphenyl)propan-2-amine)

2-Methyl-1-(2-methylphenyl)propan-2-amine is a substituted amphetamine derivative with a distinct structural configuration featuring a methyl group at the alpha carbon and a 2-methylphenyl substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a precursor or intermediate in the development of pharmacologically active molecules. Its structural modifications may influence binding affinity and metabolic stability, making it a subject of study in medicinal chemistry. The compound's stability under standard conditions and well-defined synthetic pathways enhance its utility in controlled laboratory applications. Further research is required to fully elucidate its properties and potential applications.
2-methyl-1-(2-methylphenyl)propan-2-amine structure
143745-68-0 structure
Product Name:2-methyl-1-(2-methylphenyl)propan-2-amine
CAS No:143745-68-0
MF:C11H17N
MW:163.259382963181
CID:2197120
PubChem ID:116485
Update Time:2025-10-28

2-methyl-1-(2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-o-tolylpropan-2-amine hcl
    • 2-methyl-1-(2-methylphenyl)propan-2-amine,hydrochloride
    • 2-methyl-1-(2-methylphenyl)propan-2-amine
    • 2-Methyl-1-(2-methylphenyl)propan-2-amine, HCl
    • SCHEMBL3638610
    • EN300-145462
    • 2-methyl-1-o-tolylpropan-2-amine
    • DB-121163
    • V5I
    • 143745-68-0
    • HIPCYWMUINHLFM-UHFFFAOYSA-N
    • Inchi: 1S/C11H17N/c1-9-6-4-5-7-10(9)8-11(2,3)12/h4-7H,8,12H2,1-3H3
    • InChI Key: HIPCYWMUINHLFM-UHFFFAOYSA-N
    • SMILES: NC(C)(C)CC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 163.136099547g/mol
  • Monoisotopic Mass: 163.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

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